Cas no 55990-52-8 (Benzoic acid, 2-(3-amino-4-methoxybenzoyl)-)

• Product Name: Benzoic acid, 2-(3-amino-4-methoxybenzoyl)-
• CAS No: 55990-52-8
• MF: C₁₅H₁₃NO₄
• MW: 271.268024206162
• CID: 350158
• PubChem ID: 13207873
• Update Time: 2025-04-19

Benzoic acid, 2-(3-amino-4-methoxybenzoyl)- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-(3-amino-4-methoxybenzoyl)-
• 2-(3-amino-4-methoxybenzoyl)benzoic acid
• SCHEMBL11802775
• 55990-52-8
• 2-(3-Amino-4-methoxybenzoyl)benzoesaure
• DTXSID10527874

• Inchi： 1S/C15H13NO4/c1-20-13-7-6-9(8-12(13)16)14(17)10-4-2-3-5-11(10)15(18)19/h2-8H,16H2,1H3,(H,18,19)
• InChI Key： XYSSYZFOXUESIS-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1N)C(C1C=CC=CC=1C(=O)O)=O

Computed Properties

• Exact Mass: 271.08449
• Monoisotopic Mass: 271.08445790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 371
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 89.6Ų

Experimental Properties

• PSA: 89.62